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Compound of Interest

Compound Name: Butyltrichlorosilane

Cat. No.: B1265895 Get Quote

This guide provides comprehensive safety precautions and handling guidelines for

butyltrichlorosilane, tailored for researchers, scientists, and professionals in drug

development. Adherence to these protocols is critical to ensure a safe laboratory environment.

Chemical Identification and Properties
Butyltrichlorosilane is a colorless liquid with a pungent odor. It is a highly reactive compound,

primarily used as an intermediate in the synthesis of various silicon-containing compounds.[1]

[2][3] Its reactivity, particularly with water, necessitates stringent safety measures.

Table 1: Physical and Chemical Properties of n-Butyltrichlorosilane
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Property Value Reference

Molecular Formula C4H9Cl3Si [1][4]

Molecular Weight 191.56 g/mol [1][5]

CAS Number 7521-80-4 [1][4]

EC Number 231-381-3 [1][3]

UN Number 1747 [1][3][4]

Boiling Point 149 °C (lit.) [2]

Flash Point 45 °C (113 °F) - closed cup [2]

Density 1.16 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.437 (lit.)

Water Solubility Reacts violently [2][6][7][8]

Vapor Density 6.4 (Air = 1) [3]

Hazard Identification and Classification
Butyltrichlorosilane is classified as a hazardous substance with multiple risk factors.

Understanding these hazards is the foundation of safe handling.

Table 2: GHS Hazard Classification for n-Butyltrichlorosilane
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Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Supplementary Hazards
EUH014: Reacts violently with

water

Source: Compiled from multiple safety data sheets.[9]

The primary dangers associated with butyltrichlorosilane are its flammability and corrosivity.

The vapor can form explosive mixtures with air and may travel to an ignition source and flash

back.[6][10] Upon contact with water or moisture, it rapidly hydrolyzes to produce toxic and

corrosive hydrogen chloride gas.[3][6][10]

Safe Handling and Storage Protocols
Strict adherence to handling and storage protocols is mandatory to minimize exposure and

prevent accidents.

Engineering Controls
Ventilation: All work with butyltrichlorosilane must be conducted in a well-ventilated area,

preferably within a chemical fume hood with good local exhaust ventilation.[6][10][11]

Equipment: Use explosion-proof electrical, ventilating, and lighting equipment.[7][8][10] All

containers and transfer lines must be grounded and bonded to prevent static discharge.[2][7]

[10] Use only non-sparking tools.[7][8][10]

Emergency Equipment: Emergency eye wash fountains and safety showers must be readily

available in the immediate vicinity of any potential exposure.[6][10][11]
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Personal Protective Equipment (PPE)
A comprehensive PPE protocol is essential for personal safety.

Table 3: Recommended Personal Protective Equipment

Body Part Equipment Specification

Hands Gloves
Neoprene or nitrile rubber

gloves.

Eyes/Face Goggles/Face Shield

Chemical safety goggles or a

full-face shield. Contact lenses

should not be worn.

Skin/Body Protective Clothing

Wear suitable protective

clothing to prevent skin

contact.

Respiratory Respirator

A NIOSH-certified combination

organic vapor/acid gas (yellow

cartridge) respirator is

recommended, especially

where ventilation is

inadequate.

Source: Compiled from multiple safety data sheets.[1][10][11]

Handling Procedures
Avoid all contact with skin and eyes.[10]

Do not breathe vapors or mists.[10]

Handle under an inert atmosphere (e.g., nitrogen) and protect from moisture.[7][8]

Keep away from heat, sparks, and open flames.[7][10]

Wash hands thoroughly after handling.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/24142
https://www.gelest.com/wp-content/uploads/product_msds/SIB1982.0-msds.pdf
https://www.gelest.com/wp-content/uploads/SIB1985.0_t-BUTYLTRICHLOROSILANE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1982.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1982.0-msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC435600250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA1407814&productDescription=TRICHLOROSILANE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC435600250&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/product_msds/SIB1982.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1982.0-msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling of Butyltrichlorosilane

Preparation

Handling

Post-Handling

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Fume Hood is Operational

Verify Access to
Emergency Shower & Eyewash

Gather All Necessary
Inert & Grounded Equipment

Transfer Butyltrichlorosilane
in Fume Hood

Use Grounded Containers
& Non-Sparking Tools Maintain Inert Atmosphere Avoid Contact with Water,

Moisture, and Incompatibles

Tightly Seal Container

Store in a Cool, Dry,
Well-Ventilated Area

Clean Work Area Thoroughly

Dispose of Waste
According to Regulations

Wash Hands Thoroughly
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Safe Handling Workflow
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Storage Conditions
Store in a cool, dry, well-ventilated area away from heat and ignition sources.[6][7][10]

Keep containers tightly closed to prevent contact with moisture.[6][7][10]

Store under an inert atmosphere.[7]

Incompatible Materials: Avoid storage with water, oxidizing agents, alkalis, acids, alcohols,

and amines.[8][10]

Emergency Procedures
Immediate and appropriate response to emergencies is crucial to mitigate harm.

First-Aid Measures
Table 4: First-Aid Protocols for Butyltrichlorosilane Exposure
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Exposure Route First-Aid Protocol

Inhalation

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing.

Seek immediate medical attention.[8][10][11] If

not breathing, provide artificial respiration.[7][8]

Skin Contact

Immediately remove all contaminated clothing.

[7][8] Wash the affected area with plenty of soap

and water for at least 15 minutes.[10][11] Seek

immediate medical attention.[10][11]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[7]

[10][11] Remove contact lenses if present and

easy to do.[10][11] Continue rinsing.[10][11]

Seek immediate medical attention.[10][11]

Ingestion

Rinse mouth with water.[7][10] DO NOT induce

vomiting.[7][8] Never give anything by mouth to

an unconscious person.[10][11] Seek immediate

medical attention.[8][10]

Accidental Release Measures
Evacuate unnecessary personnel from the area.[10]

Remove all sources of ignition.[7][10]

Ventilate the area.

Wear appropriate PPE, including respiratory protection.[10]

Contain the spill using an inert absorbent material (e.g., dry sand or earth). Do not use

combustible materials like sawdust.

Collect the absorbed material using non-sparking tools and place it in a suitable, closed

container for disposal.[7][10]
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Do not allow the spill to enter sewers or public waters.[10]

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant

foam.[6][10] Water spray may be used to cool fire-exposed containers.[6][10]

Unsuitable Extinguishing Media: Do not use a direct stream of water, as it will react violently

with the substance to produce corrosive and toxic fumes.[2][6][10]

Specific Hazards: Flammable liquid and vapor.[6][10] Containers may explode when heated.

[6][7] Vapors are heavier than air and may travel to a source of ignition and flash back.[1][6]

Combustion produces hazardous gases such as hydrogen chloride, phosgene, and chlorine.

[1][6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[8][10]
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Emergency Response Protocol for Butyltrichlorosilane Incidents

Spill Response Fire Response Personnel Exposure

Incident Occurs
(Spill, Fire, Exposure)

Evacuate Area Activate Fire Alarm Remove from Exposure

Remove Ignition Sources

Don Appropriate PPE

Contain with Inert
Absorbent Material

Collect with Non-Sparking
Tools into Sealed Container

Use Dry Chemical, CO2,
or Alcohol Foam

Cool Containers with
Water Spray (if safe)

Wear SCBA and
Full Protective Gear

DO NOT Use Direct
Water Stream

Decontaminate
(Shower, Eyewash)

Remove Contaminated Clothing

Administer First Aid
(See Table 4)

Seek Immediate
Medical Attention

Click to download full resolution via product page

Emergency Response Logic

Disposal Considerations
Waste butyltrichlorosilane and contaminated materials must be disposed of as hazardous

waste.[10] Follow all federal, state, and local regulations for hazardous waste disposal. Do not
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dispose of it in drains or the environment.

Conclusion
Butyltrichlorosilane is a valuable chemical intermediate, but its hazardous properties demand

rigorous safety protocols. By implementing robust engineering controls, mandating the use of

appropriate personal protective equipment, and ensuring all personnel are trained in proper

handling and emergency procedures, the risks associated with its use can be effectively

managed. This guide serves as a foundational document for establishing a safe working

environment for research and development involving butyltrichlorosilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1265895#safety-precautions-and-handling-
guidelines-for-butyltrichlorosilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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